Cas no 6343-57-3 ( )

  structure
  structure
Product Name: 
CAS No:6343-57-3
MF:C9H11NO3
MW:181.188542604446
CID:960179
PubChem ID:226118
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-nitro-1-phenylpropan-1-ol
    • (1R*,2S*)-2-nitro-1-phenyl-1-propanol
    • 1-phenyl-2-nitropropan-1-ol
    • 1-phenyl-2-nitro-propan-1-ol
    • 2-nitro-1-phenylpropanol
    • 2-nitro-3-hydroxy-3-phenylpropane
    • AC1L5EJ4
    • AC1Q1LFS
    • AGN-PC-00DKKP
    • AR-1E4328
    • CTK5B9188
    • NSC16258
    • SureCN1357640
    • starbld0012364
    • 1-Phenyl-2-nitro-propanol
    • 6343-57-3
    • SCHEMBL1357640
    • 1-phenyl-2-nitro-1-propanol
    • NSC-16258
    • 2-nitro-1-phenyl-1-propanol
    • ?-(1-Nitroethyl)benzenemethanol; Benzyl alcohol, ?-(1-nitroethyl)- (6CI,7CI,8CI); ?-(1-Nitroethyl)benzenemethanol; 1-Phenyl-2-nitro-1-propanol; 2-Nitro-1-phenyl-1-propanol; NSC 16258
    • JGYVPZIKTZGAAD-UHFFFAOYSA-N
    • CHEMBL1979986
    • DTXSID60280285
    • AKOS024325062
    •  
    • Inchi: 1S/C9H11NO3/c1-7(10(12)13)9(11)8-5-3-2-4-6-8/h2-7,9,11H,1H3
    • InChI Key: JGYVPZIKTZGAAD-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)C(C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 181.07393
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 63.37
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